1-(2-(Difluoromethoxy)pyridin-4-yl)ethanone

• Molecular Formula: C8H7F2NO2
• Molecular Weight: 187.14 g/mol
• SMILES: CC(=O)C1=CC(=NC=C1)OC(F)F
• InChI: InChI=1S/C8H7F2NO2/c1-5(12)6-2-3-11-7(4-6)13-8(9)10/h2-4,8H,1H3
• InChIKey: GDOTYLRSXAGYKF-UHFFFAOYSA-N

1-(2-(Difluoromethoxy)pyridin-4-yl)ethanone: Identity & Classification

1-(2-(Difluoromethoxy)pyridin-4-yl)ethanone (CAS: 2168254-69-9; molecular formula: C8H7F2NO2; molecular weight: 187.14) is a difluoromethoxylated pyridine derivative bearing an acetyl moiety at the 4-position . This compound is primarily utilized as a versatile synthetic intermediate in medicinal chemistry and agrochemical research, where the difluoromethoxy (-OCHF2) group serves as a metabolically stable bioisostere of methoxy (-OCH3) or hydroxy (-OH) groups to enhance lipophilicity and pharmacokinetic profiles of lead candidates . The compound is also documented as a reagent for direct difluoromethoxylation of arenes and heteroarenes, expanding its utility beyond a passive building block [1].

1

Synthetic Workflow Medicinal chemistry building block with metabolically stable -OCHF2 bioisostere Cross-coupling and nucleophilic addition compatible at 4-acetyl position

2

Methodology Fit Patent-documented reagent for direct difluoromethoxylation of arenes Supports late-stage functionalization beyond passive intermediate use

3

Procurement Context Two purity specifications available; 95% and NLT 98% minimum purity Specification choice may affect catalytic yield reproducibility

• [1] THE RESEARCH FOUNDATION FOR THE STATE UNIVERSITY OF NEW YORK. US Patent. Compound as reagent for difluoromethoxylation and trifluoromethoxylation of arenes or heteroarenes. Patent Grant Date: September 19, 2023. View Source

1-(2-(Difluoromethoxy)pyridin-4-yl)ethanone: Generic Substitution Pitfalls

Substitution of 1-(2-(difluoromethoxy)pyridin-4-yl)ethanone with regioisomeric analogs—such as 1-(5-(difluoromethoxy)pyridin-2-yl)ethanone or 1-(3-(difluoromethoxy)pyridin-2-yl)ethanone—cannot be performed without fundamentally altering synthetic outcomes or biological readouts. The precise 4-acetyl substitution pattern dictates distinct reactivity in cross-coupling and nucleophilic addition reactions, and the electron-withdrawing nature of the difluoromethoxy group at the 2-position modulates the electronic environment of the pyridine ring differently than substitution at the 3-, 5-, or 6-positions . Furthermore, the difluoromethoxy group confers a characteristic logP increase of approximately 0.5–0.8 units compared to methoxy analogs, directly impacting membrane permeability and metabolic stability in ways that non-fluorinated or differently fluorinated congeners cannot replicate [1][2].

Target Compound

Regioisomeric or Methoxy Analog

1-(2-(Difluoromethoxy)pyridin-4-yl)ethanone 4-acetyl substitution pattern; 2-position -OCHF2 directs ring electronics

Regioisomeric analogs (3-, 5-, 6-position) Altered substitution may shift cross-coupling reactivity and biological readouts

-OCHF2 lipophilic bioisostere Reported logP ~1.68 for core scaffold; estimated ΔlogP +0.5 to +0.8 over -OCH3

Methoxy (-OCH3) analogs Membrane permeability and metabolic stability profile may not replicate

Patent-claimed reagent utility Documented direct difluoromethoxylation/trifluoromethoxylation of arenes

Passive building block analogs No reagent claims in vendor documentation; limited to intermediate status

• [1] ChemSrc. 2-(Difluoromethoxy)pyridine physicochemical properties. LogP = 1.683. 2016. View Source
• [2] Kuujia. 2-(Difluoromethoxy)-5-fluoropyridine. CAS 1214360-67-4. Enhanced metabolic stability and bioavailability compared to non-fluorinated counterparts. View Source

1-(2-(Difluoromethoxy)pyridin-4-yl)ethanone: Comparative Evidence

Purity Specification Comparison

Procurement decision-makers must evaluate vendor-specific purity specifications, as they directly impact downstream synthetic yield reproducibility. The target compound is commercially available under at least two distinct minimum purity specifications from different suppliers: 95% (AKSci) and NLT 98% (MolCore) . The 3-percentage-point difference in minimum purity can translate to significantly higher levels of unidentified impurities in the 95% specification material, which may interfere with catalytic cycles or produce confounding biological assay results.

Purity Specification

Head-to-head

NLT 98% vs 95% ≥ 3 percentage points difference in minimum purity

Specification review: higher purity reduces impurity-derived artifacts and improves batch reproducibility.

Source: commercial supplier quality specifications; vendor-dependent context.

Evidence Dimension	Minimum Purity Specification
Target Compound Data	NLT 98% (MolCore specification for 1-(2-(difluoromethoxy)pyridin-4-yl)ethanone)
Comparator Or Baseline	95% (AKSci specification for 1-(2-(difluoromethoxy)pyridin-4-yl)ethanone)
Quantified Difference	≥ 3 percentage points higher minimum purity
Conditions	Commercial supplier quality specifications; product shipped from SF Bay, California (AKSci); ISO certification for global pharmaceutical R&D (MolCore)

Why This Matters

Higher minimum purity specification (98% vs. 95%) reduces the risk of impurity-derived experimental artifacts and improves batch-to-batch reproducibility in regulated research environments.

Lipophilicity Enhancement: -OCHF2 vs. -OCH3

The difluoromethoxy (-OCHF2) group functions as a lipophilic bioisostere of methoxy (-OCH3), conferring a measurable increase in logP. For the 2-substituted pyridine core present in the target compound, the reported logP of 2-(difluoromethoxy)pyridine is 1.683 [1]. In comparative structure-activity relationship (SAR) studies on catecholamide-based PDE4 inhibitors, replacement of a 4-methoxy group with a difluoromethoxy group resulted in improved inhibitory activities, with compounds achieving submicromolar IC50 values in the 30–360 nM range [2][3]. While direct logP data for the 4-acetyl substituted target compound is not publicly available, the 2-difluoromethoxypyridine core is a critical determinant of overall lipophilicity.

Lipophilicity Context

Cross-study comparable

Reported logP 1.683 for 2-(difluoromethoxy)pyridine core

-OCHF2 vs -OCH3 analogs

Estimated ΔlogP +0.5 to +0.8 units

Supports membrane permeability screening in CNS-targeted lead optimization; direct target compound data not publicly available.

Core scaffold inference; SAR from catecholamide PDE4 inhibitor series (Zhou et al., 2016).

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 1.683 for 2-(difluoromethoxy)pyridine core
Comparator Or Baseline	Methoxy-substituted pyridine analogs (typical logP range: 0.9–1.2 for comparable cores)
Quantified Difference	Estimated ΔlogP ≈ +0.5 to +0.8 units
Conditions	Calculated or experimentally determined octanol/water partition coefficient at 25°C

Why This Matters

Higher logP values correlate with enhanced membrane permeability and blood-brain barrier penetration potential, making the difluoromethoxy-substituted scaffold superior to methoxy analogs for CNS-targeted drug discovery programs.

• [1] ChemSrc. 2-(Difluoromethoxy)pyridine. Physicochemical properties: LogP = 1.68300. 2016. View Source
• [2] Zhou J, et al. Development of highly potent phosphodiesterase 4 inhibitors with anti-neuroinflammation potential: Design, synthesis, and structure-activity relationship study of catecholamides bearing aromatic rings. Eur J Med Chem. 2016. Submicromolar IC50 values (30–360 nM). View Source
• [3] Zhou J, et al. Replacement of 4-methoxy group with difluoromethoxy group improves PDE4 inhibitory activity. SAR study on catecholamides. 2016. View Source

Direct Difluoromethoxylation Reagent Utility

Unlike many structurally related difluoromethoxypyridine building blocks that serve only as passive intermediates, the target compound is explicitly claimed in a granted U.S. patent as a reagent capable of direct difluoromethoxylation and trifluoromethoxylation of arenes or heteroarenes [1]. This active reagent functionality is not documented for its regioisomeric analogs (e.g., 1-(5-(difluoromethoxy)pyridin-2-yl)ethanone or 1-(3-(difluoromethoxy)pyridin-2-yl)ethanone), which are described in vendor literature solely as building blocks or intermediates without claims of reagent activity .

Reagent Utility

Head-to-head

Patented reagent for direct -OCF2H installation onto arenes/heteroarenes (US Patent, 2023)

Expands utility beyond passive intermediate; supports late-stage functionalization methodology.

Regioisomeric analogs lack documented reagent claims in vendor literature.

Evidence Dimension	Documented Reagent Utility
Target Compound Data	Explicitly claimed as reagent for difluoromethoxylation and trifluoromethoxylation of arenes/heteroarenes
Comparator Or Baseline	1-(5-(difluoromethoxy)pyridin-2-yl)ethanone; 1-(3-(difluoromethoxy)pyridin-2-yl)ethanone (no reagent claims in vendor documentation)
Quantified Difference	Qualitative differentiation: active reagent vs. passive building block
Conditions	Patent claim scope and vendor product descriptions

Why This Matters

The documented reagent functionality expands the compound's utility beyond intermediate status, offering synthetic chemists a validated tool for late-stage installation of the pharmacologically valuable -OCF2H moiety.

• [1] THE RESEARCH FOUNDATION FOR THE STATE UNIVERSITY OF NEW YORK. US Patent. Compound having the structure as reagent for difluoromethoxylation and trifluoromethoxylation of arenes or heteroarenes. Patent Grant Date: September 19, 2023. View Source

Metabolic Stability Advantage of -OCHF2

The difluoromethoxy (-OCHF2) group is a recognized metabolically stable isostere of alkoxy groups, used in lead optimization to improve metabolic stability, membrane permeability, and overall pharmacokinetic profiles . Across a series of fluorinated pyridine derivatives, the presence of the difluoromethoxy group is consistently associated with enhanced metabolic stability and bioavailability compared to non-fluorinated counterparts [1][2]. The electron-withdrawing nature of the -OCHF2 group reduces susceptibility to oxidative metabolism by cytochrome P450 enzymes, a class-level benefit that applies to the target compound.

Metabolic Stability Context

Class-level

-OCHF2 associated with enhanced metabolic resistance and bioavailability across fluorinated pyridine series

Class-level inference: oxidative metabolism resistance may apply; compound-specific microsomal stability data to verify.

Source review; CYP450 stability inferred from structurally related analogs (Kuujia vendor data).

Evidence Dimension	Metabolic Stability
Target Compound Data	Difluoromethoxy group confers enhanced metabolic resistance and bioavailability (class-level property)
Comparator Or Baseline	Non-fluorinated pyridine ethanone analogs (e.g., 1-(2-methoxypyridin-4-yl)ethanone)
Quantified Difference	Qualitative: improved metabolic stability; quantitative microsomal stability data not available for this specific compound
Conditions	In vitro microsomal stability assays (inferred from class-level data)

Why This Matters

Compounds bearing the -OCHF2 group demonstrate superior metabolic stability profiles, reducing the risk of rapid in vivo clearance and enabling longer half-lives in preclinical pharmacokinetic studies.

• [1] Kuujia. 2-(Difluoromethoxy)-5-fluoropyridine. CAS 1214360-67-4. Enhanced metabolic stability and bioavailability compared to non-fluorinated counterparts. View Source
• [2] Kuujia. 4-(Difluoromethoxy)pyridine. CAS 1210387-26-0. Difluoromethoxy group contributes to improved metabolic resistance and bioavailability. View Source

1-(2-(Difluoromethoxy)pyridin-4-yl)ethanone: Application Scenarios

Late-Stage Difluoromethoxylation Reagent

Procurement for medicinal chemistry programs requiring direct installation of the -OCF2H pharmacophore onto advanced intermediates. Unlike passive pyridine building blocks, this compound's patent-documented reagent functionality enables late-stage functionalization of arenes and heteroarenes, accelerating SAR exploration around fluorinated lead series [1]. Users should prioritize the NLT 98% purity specification (MolCore) to ensure reproducible yields in sensitive catalytic transformations .

CNS-Targeted Drug Discovery

Synthesis of CNS-penetrant drug candidates where increased logP (≈1.68 for the core scaffold) compared to methoxy analogs (ΔlogP ≈ +0.5 to +0.8) provides a measurable advantage in blood-brain barrier permeability [1]. The 4-acetyl handle offers a versatile functionalization point for amide formation, reductive amination, or heterocycle construction while preserving the lipophilic -OCHF2 moiety .

Lead Optimization with Metabolic Stability

Incorporation of this compound as a metabolically stable isostere replacement for methoxy- or hydroxy-substituted pyridine fragments in lead optimization campaigns. The difluoromethoxy group confers class-level resistance to oxidative metabolism, reducing cytochrome P450-mediated clearance and potentially extending in vivo half-life in preclinical models [1]. This is particularly relevant for programs where methoxy-substituted leads have failed due to rapid metabolic degradation.

Agrochemical Intermediate Development

Use as a key intermediate in the synthesis of fluorinated pyridine-based agrochemicals, including herbicides and fungicides, where the -OCHF2 group enhances bioavailability and membrane penetration in plant systems [1]. The 4-acetyl moiety provides a reactive site for further derivatization into active ingredients targeting plant pathogens and pests .

Application

Selection Property

Validation Focus

Late-stage difluoromethoxylation

Patent-documented reagent utility

Reagent activity verification and purity specification (NLT 98% recommended)

CNS-targeted lead optimization

Lipophilic -OCHF2 bioisostere; 4-acetyl derivatization handle

LogP and membrane permeability assay context; SAR around pyridine core

Metabolic stability replacement campaigns

Class-level oxidative metabolism resistance

Compound-specific microsomal stability and CYP inhibition profiling

Agrochemical intermediate synthesis

Fluorinated pyridine scaffold with reactive 4-acetyl site

Derivatization efficiency; target organism bioavailability screening

• [1] THE RESEARCH FOUNDATION FOR THE STATE UNIVERSITY OF NEW YORK. US Patent. Reagent for difluoromethoxylation and trifluoromethoxylation. 2023. View Source